BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Ethoxy-2-cyclohexen-1-one boiling point

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Ethoxy-2-cyclohexen-1-one

cat. No.: B1360012

An In-depth Technical Guide to 3-Ethoxy-2-cyclohexen-1-one

This guide provides a comprehensive overview of the chemical and physical properties of 3-
ethoxy-2-cyclohexen-1-one, with a specific focus on its boiling point. It is intended for
researchers, scientists, and professionals in the field of drug development and organic
synthesis. This document details experimental protocols for its synthesis and purification,
summarizes its key quantitative data, and illustrates its synthetic utility.

Physicochemical Properties

3-Ethoxy-2-cyclohexen-1-one is a versatile chemical intermediate.[1][2] Its physical state can
be a crystalline powder or a liquid, typically appearing as an off-white to peach or clear
colorless to pale yellow substance.[3][4][5] It is slightly soluble in water.[1][3][4]

Quantitative Data Summary

The key physical and chemical properties of 3-ethoxy-2-cyclohexen-1-one are summarized in
the table below for easy reference and comparison.
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Property

Value

Reference(s)

Boiling Point

76-78 °C /1 mmHg

[1](31[5]

66-68.5 °C / 0.4 mmHg

[6]

115-121 °C/ 11 mmHg

[6]

76 °C /0.7 mmHg

[7]

Molecular Formula CsH1202 [3][8]
Molecular Weight 140.18 g/mol [31[8]
Density 0.963 g/mL at 25 °C [1][5]
1.04 g/mL [31[°]

Refractive Index

n°/D 1.5015

[6]

n2°/D 1.504 [5]

1.5030 - 1.505 [3]

Flash Point 107 °C (224.6 °F) - closed cup [5]
CAS Number 5323-87-5 [3][5]18]

Experimental Protocols
Synthesis and Boiling Point Determination

The following protocol for the synthesis of 3-ethoxy-2-cyclohexen-1-one is adapted from a

procedure published in Organic Syntheses.[6] The boiling point is determined during the final

purification step by vacuum distillation.

Materials:

e Dihydroresorcinol (0.472 mole)

¢ p-Toluenesulfonic acid monohydrate (2.3 g)

e Absolute ethanol (250 ml)
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e Benzene (900 ml)

¢ 10% aqueous sodium hydroxide (saturated with sodium chloride)
o Water

Procedure:

e Assolution of 53 g (0.472 mole) of dihydroresorcinol, 2.3 g of p-toluenesulfonic acid
monohydrate, and 250 ml of absolute ethanol in 900 ml of benzene is placed in a 2-liter flask
fitted with a total-reflux, variable-take-off distillation head.

o The mixture is heated to boiling, and the azeotrope of benzene, alcohol, and water is
removed at a rate of approximately 100 ml per hour.

o The distillation is continued for 6-8 hours until the temperature of the distilling vapor reaches
78°C.[6]

e The remaining solution is cooled and washed with four 100-ml portions of 10% aqueous
sodium hydroxide saturated with sodium chloride.

e The organic solution is then washed with successive 50-ml portions of water until the
agueous washings are neutral.

e The solution is concentrated under reduced pressure to remove the solvent.

e The residual liquid is distilled under reduced pressure. The boiling point of the product, 3-
ethoxy-2-cyclohexen-1-one, is recorded during this fractional distillation. The reported
boiling points are 66—68.5°C at 0.4 mm pressure or 115-121°C at 11 mm pressure.[6]

Synthetic Applications

3-Ethoxy-2-cyclohexen-1-one serves as a key building block in organic synthesis. It is
particularly useful for the preparation of 3-substituted 2-cyclohexenones through the addition of
organometallic reagents followed by hydrolysis.[1][2] Furthermore, its reduction with lithium
aluminum hydride leads to the formation of 2-cyclohexenone.[10] The Stork-Danheiser kinetic
alkylation procedure, which utilizes this compound, has seen wide application in alicyclic
synthesis.[1][2]
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Logical Workflow for Synthesis

The following diagram illustrates the role of 3-ethoxy-2-cyclohexen-1-one as a synthetic

intermediate.
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Need Custom Synthesis?

Lithium Aluminum
Hydride (LiAIH4)

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.fishersci.ca/shop/products/3-ethoxy-2-cyclohexen-1-one-99-thermo-scientific-1/aaa1422430
https://www.fishersci.ca/shop/products/3-ethoxy-2-cyclohexen-1-one-99-thermo-scientific/ac117880250
https://www.guidechem.com/encyclopedia/3-ethoxy-2-cyclohexen-1-one-dic13334.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/e4453
https://orgsyn.org/demo.aspx?prep=CV5P0539
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5323875&Type=IR-SPEC&Index=1
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethoxycyclohex-2-ene-1-one
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethoxycyclohex-2-ene-1-one
https://www.chemwhat.com/3-ethoxy-2-cyclohexen-1-one-cas-5323-87-5/
http://orgsyn.org/demo.aspx?prep=cv5p0294
https://www.benchchem.com/product/b1360012#3-ethoxy-2-cyclohexen-1-one-boiling-point
https://www.benchchem.com/product/b1360012#3-ethoxy-2-cyclohexen-1-one-boiling-point
https://www.benchchem.com/product/b1360012#3-ethoxy-2-cyclohexen-1-one-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1360012?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

